Ethyl 2-(2,6-dichloropyridin-4-yl)-2,2-difluoroacetate

• IUPAC Name: ethyl 2-(2,6-dichloropyridin-4-yl)-2,2-difluoroacetate
• InChI: InChI=1S/C9H7Cl2F2NO2/c1-2-16-8(15)9(12,13)5-3-6(10)14-7(11)4-5/h3-4H,2H2,1H3
• InChI Key: YTIOBTDVFUSGOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC(=NC(=C1)Cl)Cl)(F)F
• Molecular Formula: C9H7Cl2F2NO2
• Molecular Weight: 270.06 g/mol
• CAS No.: 2503206-27-5

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of organolithium reagents. For instance, 2,4-Dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents. Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve nucleophilic aromatic substitution (SNAr) reactions. The highly electron-deficient character of the pyrimidine ring makes the SNAr reaction a general approach to the synthesis of a wide variety of pyrimidine derivatives, especially starting from the readily available halopyrimidines.

Future Directions

The future directions for the study of “Ethyl 2-(2,6-dichloropyridin-4-yl)-2,2-difluoroacetate” and related compounds could involve further exploration of their synthesis, chemical reactions, and potential applications in various industries. For instance, trifluoromethylpyridines, which are structurally similar, have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of these compounds will be discovered in the future.